Cas no 80689-16-3 (6-Methoxy-4-methyl-2(3H)-benzothiazolone)

6-Methoxy-4-methyl-2(3H)-benzothiazolone structure
80689-16-3 structure
Product Name:6-Methoxy-4-methyl-2(3H)-benzothiazolone
CAS No:80689-16-3
MF:C9H9NO2S
MW:195.238260984421
CID:60249
PubChem ID:3066915
Update Time:2025-04-18

6-Methoxy-4-methyl-2(3H)-benzothiazolone Chemical and Physical Properties

Names and Identifiers

    • 6-Methoxy-4-methyl-2(3H)-benzothiazolone
    • 6-methoxy-4-methyl-3H-1,3-benzothiazol-2-one
    • 2(3H)-Benzothiazolone,6-methoxy-4-methyl
    • 6-Methoxy-4-methyl-2(3H)-benzothiazolon [German]
    • 2(3H)-Benzothiazolone, 6-methoxy-4-methyl-
    • 2(3H)-Benzothiazolone,6-methoxy-4-methyl-(9CI)
    • 6-Methoxy-4-methyl-2(3H)-benzothiazolon
    • 80689-16-3
    • 6-methoxy-4-methylbenzo[d]thiazol-2(3H)-one
    • 6-methoxy-4-methyl-2,3-dihydro-1,3-benzothiazol-2-one
    • SCHEMBL11342556
    • AKOS006276543
    • DTXSID80230505
    • 2(3H)-Benzothiazolone,6-methoxy-4-methyl-
    • Inchi: 1S/C9H9NO2S/c1-5-3-6(12-2)4-7-8(5)10-9(11)13-7/h3-4H,1-2H3,(H,10,11)
    • InChI Key: SOZONSXBIDNNRB-UHFFFAOYSA-N
    • SMILES: S1C(NC2=C1C=C(C=C2C)OC)=O

Computed Properties

  • Exact Mass: 195.03500
  • Monoisotopic Mass: 195.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 70.33000
  • LogP: 1.90660

6-Methoxy-4-methyl-2(3H)-benzothiazolone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M244575-50mg
6-Methoxy-4-methyl-2(3H)-benzothiazolone
80689-16-3
50mg
$ 215.00 2022-06-04
TRC
M244575-100mg
6-Methoxy-4-methyl-2(3H)-benzothiazolone
80689-16-3
100mg
$ 355.00 2022-06-04
TRC
M244575-250mg
6-Methoxy-4-methyl-2(3H)-benzothiazolone
80689-16-3
250mg
$ 700.00 2022-06-04

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